Cas no 736948-73-5 (4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide)

• Product Name: 4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide
• CAS No: 736948-73-5
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• MDL: MFCD02261917
• CID: 2190590
• PubChem ID: 2064047
• Update Time: 2025-05-26

4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-n-(4-methoxyphenyl)benzenesulfonamide
• 4-Acetyl-n-(4-methoxy-phenyl)-benzenesulfonamide
• 4-Acetyl-N-(4-methoxy-phenyl)-benzenesulphonamide
• 4-acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide
• MFCD02261917
• DTXSID601247453
• DB-316179
• Z45633931
• AKOS000116935
• BJHWCUFAXSXPNZ-UHFFFAOYSA-N
• SCHEMBL4090549
• SB83181
• LEB94873
• EN300-08726
• G58174
• 736948-73-5
• 4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide

• MDL： MFCD02261917
• Inchi： 1S/C15H15NO4S/c1-11(17)12-3-9-15(10-4-12)21(18,19)16-13-5-7-14(20-2)8-6-13/h3-10,16H,1-2H3
• InChI Key： BJHWCUFAXSXPNZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(NC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 305.07217913Da
• Monoisotopic Mass: 305.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide

4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide: An Overview of CAS No. 736948-73-5

4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide, also known by its CAS number 736948-73-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely used in the development of various drugs due to their diverse biological activities and potential therapeutic applications.

The chemical structure of 4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide is characterized by a benzene ring substituted with an acetyl group and a sulfonamide moiety, along with a methoxy group on the phenyl ring. This unique structural arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of 4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research is the compound's potential as an antitumor agent. Preclinical studies have demonstrated that 4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide can induce apoptosis in cancer cells through the activation of caspase pathways. This property has been observed in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation, making it a valuable lead compound for further drug development.

In addition to its anti-inflammatory and antitumor properties, 4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide has also shown promise in neurodegenerative diseases. Studies have indicated that this compound can protect neurons from oxidative stress and prevent neuroinflammation, which are critical factors in diseases such as Alzheimer's and Parkinson's. The neuroprotective effects are attributed to its ability to modulate oxidative stress pathways and reduce the production of reactive oxygen species (ROS).

The pharmacokinetic properties of 4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide have been extensively studied to evaluate its suitability for therapeutic use. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a suitable candidate for oral administration. Furthermore, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans, although further clinical trials are necessary to confirm these findings.

The synthesis of 4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide involves several well-established chemical reactions, including sulfonation, acetylation, and amide formation. These reactions can be optimized to achieve high yields and purity, which is essential for both research and industrial applications. The synthetic route is scalable, making it feasible for large-scale production if required.

In conclusion, 4-Acetyl-N-(4-methoxyphenyl)benzene-1-sulfonamide, identified by CAS number 736948-73-5, is a multifaceted compound with a wide range of potential therapeutic applications. Its anti-inflammatory, antitumor, and neuroprotective properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound holds significant promise for addressing unmet medical needs in various disease areas.